Cas no 1702906-78-2 (3-(Azepan-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 3-(Azepan-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1702906-78-2
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD32852830
• CID: 5616742
• PubChem ID: 107174348
• Update Time: 2025-11-06

3-(Azepan-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-4-yl)-1,3-oxazolidin-2-one
• 1702906-78-2
• EN300-3164668
• 3-(Azepan-4-yl)-1,3-oxazolidin-2-one

• MDL： MFCD32852830
• Inchi： 1S/C9H16N2O2/c12-9-11(6-7-13-9)8-2-1-4-10-5-3-8/h8,10H,1-7H2
• InChI Key： LFEZAYZKVYITKA-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)C1CCNCCC1)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(Azepan-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 3-(Azepan-4-yl)-1,3-oxazolidin-2-one (CAS No. 1702906-78-2)

3-(Azepan-4-yl)-1,3-oxazolidin-2-one (CAS No. 1702906-78-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of an azepane ring fused with an oxazolidinone moiety, is a subject of interest for researchers exploring novel therapeutic agents and synthetic intermediates. Its molecular formula and weight, along with its precise stereochemistry, make it a valuable candidate for drug discovery programs targeting various biological pathways.

The growing demand for heterocyclic compounds in medicinal chemistry has placed 3-(Azepan-4-yl)-1,3-oxazolidin-2-one under the spotlight. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, which could lead to breakthroughs in treating conditions such as inflammation, metabolic disorders, or neurological diseases. The compound's oxazolidinone core is known for its bioisosteric properties, often enhancing pharmacokinetic profiles of drug candidates. Meanwhile, the azepane ring contributes to conformational flexibility, a trait highly sought after in modern drug design.

In synthetic chemistry, CAS 1702906-78-2 serves as a versatile building block for constructing more complex molecular architectures. Its bifunctional nature allows for selective modifications at either the azepane or oxazolidinone portions, enabling medicinal chemists to create diverse derivative libraries. Recent publications highlight its use in multicomponent reactions and as a chiral auxiliary in asymmetric synthesis. The compound's stability under various reaction conditions makes it particularly attractive for parallel synthesis approaches that are fundamental to high-throughput screening programs.

From a commercial perspective, the availability of 3-(Azepan-4-yl)-1,3-oxazolidin-2-one has improved significantly in recent years, with several specialty chemical suppliers now offering it in research quantities. This accessibility aligns with the pharmaceutical industry's increasing focus on saturated nitrogen heterocycles as privileged structures in drug development. Analytical data including HPLC purity, NMR spectra, and mass spectrometry characterization are typically provided with commercial samples, ensuring researchers can confidently incorporate this compound into their synthetic schemes.

The safety profile of 1702906-78-2 has been documented in preliminary studies, showing favorable characteristics for laboratory handling. Standard precautions for organic compounds apply, with particular attention to avoiding prolonged skin contact or inhalation of dust. Proper personal protective equipment including gloves and safety glasses is recommended when working with this material. Environmental considerations follow standard protocols for organic waste disposal, with no special restrictions reported to date.

Looking forward, the scientific community anticipates expanded applications for 3-(Azepan-4-yl)-1,3-oxazolidin-2-one in both academic and industrial settings. Its structural features position it as a potential candidate for fragment-based drug discovery, where medium-sized rigid heterocycles often provide optimal starting points for lead optimization. The compound's compatibility with modern synthetic methodologies such as photoredox catalysis and C-H activation chemistry further enhances its utility in contemporary research programs.

For researchers investigating bioactive small molecules or pharmacophore development, CAS 1702906-78-2 represents an intriguing scaffold worthy of exploration. The compound's balanced lipophilicity and potential for hydrogen bonding interactions make it particularly relevant in today's drug discovery landscape, where properties such as cell permeability and target engagement are carefully optimized. Several patent applications have already referenced related structures, indicating growing commercial interest in this chemical space.

Quality control measures for 3-(Azepan-4-yl)-1,3-oxazolidin-2-one typically involve rigorous analytical characterization to ensure batch-to-batch consistency. Advanced techniques including chiral HPLC and X-ray crystallography have been employed to confirm the compound's structural integrity and enantiomeric purity when applicable. These quality assurance protocols are critical for researchers requiring reproducible results in biological assays or material science applications.

The thermodynamic properties and solubility characteristics of 1702906-78-2 have been investigated to facilitate its use in various experimental systems. The compound demonstrates satisfactory stability across a range of pH conditions, with particular resilience in neutral to slightly basic environments. These physicochemical properties contribute to its handling advantages in laboratory settings and may influence formulation strategies in potential downstream applications.

In conclusion, 3-(Azepan-4-yl)-1,3-oxazolidin-2-one (CAS No. 1702906-78-2) stands as a compelling example of modern heterocyclic chemistry's potential in addressing contemporary challenges in life sciences research. Its dual functionality, synthetic versatility, and emerging biological relevance position it as a compound of sustained interest across multiple disciplines. As research continues to uncover new applications for this scaffold, its role in advancing scientific discovery appears increasingly promising.